Cas no 315240-59-6 (1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole)

• Product Name: 1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole
• CAS No: 315240-59-6
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5922680
• PubChem ID: 4053655
• Update Time: 2025-06-09

1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• indolin-1-yl(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone
• Methanone, (2,3-dihydro-1H-indol-1-yl)[4-(1-pyrrolidinylsulfonyl)phenyl]-
• IFLab1_006527
• 315240-59-6
• HMS1430O09
• F1379-0055
• SR-01000013678
• Oprea1_862136
• SR-01000013678-1
• AKOS000806762
• 1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole
• CCG-318020
• VU0489193-1
• F1620-0041
• Z30624627
• 2,3-dihydroindol-1-yl-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
• 1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole

• Inchi： 1S/C19H20N2O3S/c22-19(21-14-11-15-5-1-2-6-18(15)21)16-7-9-17(10-8-16)25(23,24)20-12-3-4-13-20/h1-2,5-10H,3-4,11-14H2
• InChI Key： GMRSCOAMLGZBIU-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CC1)(C1=CC=C(S(N2CCCC2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 356.11946368g/mol
• Monoisotopic Mass: 356.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole

Comprehensive Overview of 1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole (CAS No. 315240-59-6)

The compound 1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole (CAS No. 315240-59-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate architecture, combining a pyrrolidine sulfonyl moiety with a benzoyl group attached to a dihydroindole core. This combination of functional groups makes it a versatile candidate for various applications, particularly in drug discovery and development.

Researchers are increasingly interested in sulfonamide-based compounds like 1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole due to their potential therapeutic properties. Sulfonamides are known for their ability to interact with biological targets, such as enzymes and receptors, making them valuable in designing inhibitors or modulators. The pyrrolidine ring in this compound adds rigidity and can influence the molecule's pharmacokinetic properties, such as absorption and metabolism.

One of the trending topics in modern chemistry is the exploration of heterocyclic compounds for their bioactivity. The dihydroindole scaffold present in 315240-59-6 is particularly noteworthy, as it is a common motif in many biologically active molecules. Indole derivatives are frequently studied for their roles in central nervous system (CNS) targeting, anti-inflammatory effects, and even anticancer potential. This has led to a surge in searches for "indole-based drug candidates" and "sulfonamide therapeutic applications," highlighting the relevance of this compound in current research.

From a synthetic chemistry perspective, 1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole poses an interesting challenge. The incorporation of the sulfonyl group adjacent to the benzoyl unit requires precise reaction conditions to avoid side products. Chemists often search for "efficient sulfonylation techniques" or "benzoyl-indole coupling methods" to optimize the synthesis of such compounds. These queries reflect the growing demand for streamlined synthetic protocols in academic and industrial labs.

Another area of interest is the compound's potential role in targeted drug delivery systems. The pyrrolidine-1-sulfonyl group could serve as a linker or a solubilizing agent, enhancing the molecule's compatibility with biological systems. This aligns with the broader trend of "improving drug bioavailability" and "structure-activity relationship (SAR) studies," which are frequently searched topics in medicinal chemistry forums.

In addition to its pharmaceutical applications, 315240-59-6 may also find use in material science. The aromatic and heterocyclic components of the molecule could contribute to the development of organic semiconductors or photoluminescent materials. Researchers exploring "organic electronic materials" or "small molecule optoelectronics" might find this compound intriguing due to its conjugated system and potential electronic properties.

Safety and environmental considerations are also critical when working with such compounds. While 1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole is not classified as hazardous under standard regulations, proper handling and disposal protocols should always be followed. This aligns with the increasing public interest in "green chemistry practices" and "sustainable synthetic methods," which emphasize minimizing waste and reducing environmental impact.

In conclusion, 1-4-(pyrrolidine-1-sulfonyl)benzoyl-2,3-dihydro-1H-indole (CAS No. 315240-59-6) represents a fascinating intersection of chemistry and biology. Its structural features make it a promising candidate for multiple applications, from drug development to advanced materials. As research continues to uncover its full potential, this compound is likely to remain a subject of interest in both academic and industrial settings.